2-(pyridin-3-yl)prop-2-en-1-ol

• CAS RN: 864832-22-4
• Molecular Formula: C8H9NO
• Molecular Weight: 135.2

Description

2-(Pyridin-3-yl)prop-2-en-1-ol, also known as 2-propyn-1-ol, is a small organic molecule with a chemical formula of C5H5NO. It is a colorless liquid with a boiling point of 135-136°C and a density of 0.977 g/mL. 2-Propyn-1-ol is a versatile synthetic intermediate used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used in the production of polyurethanes and other polymers.

Scientific Research Applications

2-Propyn-1-ol has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various heterocyclic compounds, such as 2-pyridylpyrrolidinones and 2-pyridylthiazolidinones. It has also been used in the synthesis of biologically active compounds, such as anti-inflammatory agents and antifungal agents. In addition, 2-(pyridin-3-yl)prop-2-en-1-oll has been used in the synthesis of monomers for the preparation of polyurethanes and other polymers.

Mechanism of Action

Target of Action

Similar compounds have been studied for their significant electro-optic properties . These compounds are potential candidates for modifying and improving linear and nonlinear optical properties for different applications such as optical switching, optical logic, memory devices, and signal processing .

Mode of Action

The mode of action of 2-(pyridin-3-yl)prop-2-en-1-ol involves its interaction with its targets leading to changes in their properties. For instance, when the phenyl group near the carbonyl group of a chalcone is replaced by a pyridine ring, a marked change in nonlinear optical (NLO) response is observed . This suggests that the compound may interact with its targets, leading to modifications in structure and large NLO coefficients .

Biochemical Pathways

It’s worth noting that similar compounds have been found to affect the charge transfer for first-order polarizability to nonlinear optical (nlo) applications . This transfer of charge carriers through donor and acceptor groups may also provide a strong interaction between molecules .

Pharmacokinetics

The compound’s molecular weight of 13517 could potentially influence its bioavailability and pharmacokinetic profile.

Result of Action

Similar compounds have shown to possess superior properties and could be applied in optoelectronic device fabrications . The second and third harmonic generation values of these compounds are found to be many times higher than standard molecules .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound is recommended to be stored in an inert atmosphere at room temperature . This suggests that factors such as temperature and atmospheric conditions could potentially influence the compound’s action, efficacy, and stability.

Advantages and Limitations for Lab Experiments

2-Propyn-1-ol is a highly reactive compound that can undergo a variety of reactions. It is relatively stable and can be stored for long periods of time without significant degradation. It is also relatively inexpensive and readily available. However, it is highly flammable and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-(pyridin-3-yl)prop-2-en-1-oll. It could be used in the synthesis of novel pharmaceuticals and agrochemicals, as well as in the production of polyurethanes and other polymers. In addition, it could be used as a reagent in the synthesis of various heterocyclic compounds, such as 2-pyridylpyrrolidinones and 2-pyridylthiazolidinones. Finally, further research could be conducted to explore its potential use as an antimicrobial agent and its potential applications in the food and beverage industry.

Synthesis Methods

2-Propyn-1-ol is typically synthesized by the acid-catalyzed dehydration of 2-hydroxypropionaldehyde (2-HPA). The reaction is carried out at temperatures ranging from 80-120°C in the presence of a strong acid such as hydrochloric acid or sulfuric acid. In this reaction, the 2-HPA is converted to 2-(pyridin-3-yl)prop-2-en-1-oll and water.

Biochemical Analysis

Biochemical Properties

2-(pyridin-3-yl)prop-2-en-1-ol plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with enzymes such as thioredoxin reductase and topoisomerase-I/II . These interactions are crucial as they can influence the catalytic activity of these enzymes, thereby affecting cellular redox states and DNA replication processes. The nature of these interactions often involves the binding of this compound to the active sites of these enzymes, leading to either inhibition or modulation of their activity.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the JAK/STAT signaling pathway , which is pivotal in regulating immune responses and cell growth. Additionally, it has been shown to affect the expression of genes involved in oxidative stress responses and metabolic pathways, thereby altering cellular metabolism and promoting cell survival under stress conditions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the binding of this compound to specific biomolecules, such as enzymes and receptors. For example, this compound can inhibit the activity of thioredoxin reductase by binding to its active site, thereby preventing the reduction of thioredoxin and disrupting cellular redox balance . Additionally, this compound can activate or inhibit transcription factors, leading to changes in gene expression that affect cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. This compound exhibits stability under standard laboratory conditions, but its activity can degrade over time, particularly in the presence of light and oxygen. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell proliferation and apoptosis rates .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exert beneficial effects, such as enhancing antioxidant defenses and reducing inflammation. At high doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s beneficial effects are maximized at intermediate doses, while adverse effects become prominent at higher concentrations.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s and glutathione S-transferases, which are involved in its biotransformation and detoxification . These interactions can affect metabolic flux and alter the levels of various metabolites, thereby influencing overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. For instance, this compound can bind to albumin in the bloodstream, facilitating its transport to different tissues . Additionally, transporters such as organic anion-transporting polypeptides (OATPs) can mediate the uptake of this compound into cells, affecting its localization and accumulation.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be targeted to specific cellular compartments, such as the mitochondria and nucleus, through post-translational modifications and targeting signals . In the mitochondria, this compound can influence mitochondrial function and energy production, while in the nucleus, it can affect gene expression and DNA repair processes.